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Compound of Interest

Compound Name: 1-Azidobutane

Cat. No.: B1275071 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals

and does not constitute a license to operate. All procedures involving 1-azidobutane should be

conducted by trained personnel in a controlled laboratory setting, adhering to all applicable

safety regulations and institutional protocols.

Introduction
1-Azidobutane (n-butyl azide), with the chemical formula C₄H₉N₃, is a versatile intermediate in

organic synthesis, notably in the construction of nitrogen-containing heterocycles and as a key

reagent in "click chemistry" via copper-catalyzed azide-alkyne cycloaddition (CuAAC)

reactions. Its utility, however, is matched by its potential hazards. As an organic azide, it is an

energy-rich molecule that requires careful handling to mitigate risks of explosive decomposition

and toxicity. This guide provides a comprehensive overview of the safety and handling

precautions necessary for the safe use of 1-azidobutane in a research and development

setting.

Physicochemical and Toxicological Properties
Quantitative safety and toxicological data for 1-azidobutane are not readily available in publicly

accessible literature. Therefore, a conservative approach, treating it with the high degree of

caution afforded to other small organic azides, is imperative. The following tables summarize
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the known physicochemical properties and the general hazards associated with this class of

compounds.

Table 1: Physicochemical Properties of 1-Azidobutane

Property Value Source

Molecular Formula C₄H₉N₃ --INVALID-LINK--

Molecular Weight 99.13 g/mol --INVALID-LINK--

CAS Number 7332-00-5 --INVALID-LINK--

Appearance
Assumed to be a colorless

liquid

General knowledge of alkyl

azides

Purity (typical) Min. 95% --INVALID-LINK--

Table 2: General Toxicological Hazards of Short-Chain Alkyl Azides

Hazard Description Precaution

Inhalation Toxicity

Suspected to be harmful if

inhaled. May cause respiratory

irritation.

Use only in a well-ventilated

fume hood. Avoid breathing

vapors.

Dermal Toxicity
May be absorbed through the

skin. Can cause skin irritation.

Wear appropriate chemical-

resistant gloves (e.g., nitrile)

and a lab coat.

Oral Toxicity
Suspected to be harmful if

swallowed.

Do not ingest. Wash hands

thoroughly after handling.

Eye Irritation
May cause serious eye

irritation.

Wear safety goggles or a face

shield.

Hazard Identification and Risk Assessment
The primary hazards associated with 1-azidobutane are its potential for explosive

decomposition and its toxicity.
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Explosive Hazards
Organic azides are known to be sensitive to heat, shock, friction, and static discharge. The risk

of explosion increases with:

Concentration: Pure or highly concentrated 1-azidobutane poses a greater risk.

Scale: Larger quantities of the substance increase the potential energy of an explosion.

Temperature: Elevated temperatures can lead to thermal decomposition. Avoid heating

above 50°C.[1]

Confinement: Heating or reaction in a sealed container can lead to a dangerous pressure

buildup.

Chemical Incompatibilities
1-Azidobutane is incompatible with a range of substances. Contact with the following should

be strictly avoided:

Strong Acids: Can form the highly toxic and explosive hydrazoic acid.

Heavy Metals and their Salts (e.g., lead, copper, mercury, silver): Can form highly shock-

sensitive and explosive heavy metal azides.

Strong Oxidizing Agents: Can lead to a violent reaction.

Halogenated Solvents: May form explosive di- and tri-azidomethane.

Experimental Protocols
Synthesis of 1-Azidobutane from 1-Bromobutane
The following protocol is adapted from a published procedure for the synthesis of alkyl azides

in a water-THF solvent system.

Materials:

1-Bromobutane
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Sodium azide (NaN₃)

Tetrahydrofuran (THF)

Deionized water

Separatory funnel

Round-bottom flask with reflux condenser and magnetic stirrer

Heating mantle

Procedure:

In a round-bottom flask, dissolve sodium azide (0.3 mol, 19.8 g) in 100 mL of a 95:5 (v/v)

mixture of deionized water and THF.[1]

To the stirred solution, add 1-bromobutane (0.2 mol, 27.4 g).

Heat the reaction mixture to 65°C and maintain stirring overnight.

Monitor the progress of the reaction by thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

Transfer the mixture to a separatory funnel and add diethyl ether to extract the product.

Wash the organic layer with deionized water and then with brine.

Dry the organic layer over anhydrous sodium sulfate.

Carefully remove the solvent under reduced pressure using a rotary evaporator, ensuring the

bath temperature does not exceed 40°C. Caution: Do not distill to dryness.

Purification
Further purification can be achieved by vacuum distillation. This should only be performed

behind a blast shield and with extreme caution due to the thermal sensitivity of the compound.
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Analytical Characterization
The identity and purity of 1-azidobutane can be confirmed using Gas Chromatography-Mass

Spectrometry (GC-MS). A standard GC-MS protocol would involve dissolving a dilute sample in

a suitable solvent (e.g., dichloromethane) and injecting it into the instrument. The resulting

mass spectrum should show a molecular ion peak corresponding to the molecular weight of 1-
azidobutane (99.13 g/mol ).

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is essential when working with 1-azidobutane.
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Engineering Controls

Administrative Controls

Personal Protective Equipment

Chemical Fume Hood

Blast Shield

Standard Operating Procedures (SOPs)

Specialized Training

Safety Goggles & Face Shield

Chemical-Resistant Gloves (Nitrile)

Flame-Resistant Lab Coat

Researcher

Click to download full resolution via product page

Caption: Hierarchy of controls for handling 1-azidobutane.

Storage and Waste Disposal
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Storage
Store 1-azidobutane in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep away from sources of heat, ignition, and direct sunlight.

Store separately from incompatible materials, especially strong acids and heavy metal salts.

Use secondary containment to prevent spills.

Waste Disposal
All waste containing 1-azidobutane, including reaction residues and contaminated materials,

must be treated as hazardous waste.

Collect waste in a dedicated, clearly labeled container.

Never dispose of 1-azidobutane down the drain, as it can react with metal pipes to form

explosive metal azides.

Follow your institution's and local regulations for hazardous waste disposal.

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency involving 1-
azidobutane.
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Chemical Spill Fire Personal Exposure

Emergency Event

Evacuate immediate area Activate fire alarm Remove contaminated clothing

Alert colleagues and supervisor

Contain spill with absorbent material (if safe to do so)

Follow established spill cleanup protocol

Evacuate the building

Use appropriate fire extinguisher (if trained and safe)

Flush affected area with water for 15 minutes

Seek immediate medical attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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